Cas no 1101843-02-0 (Methyl Jasmonate (90%))

• Product name: Methyl Jasmonate (90%)
• CAS No: 1101843-02-0
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 2004611
• PubChem ID: 87573037

Methyl Jasmonate (90%) Chemical and Physical Properties

Names and Identifiers

• (+)-methyl (R,Z)-cis-3-oxo-2-(2-pentenyl)-1-cyclopentaneacetate
• (-)-jasmonic acid methyl ester
• (-)-MJ
• (1R,2R,2''Z)-(-)-Methyljasmonat
• (3R,7R)-methyl jasmonate
• 3-methoxycarbonylmethyl-2-(cis-2'-pentenyl)-cyclopentanone
• 3-methoxycarbonylmethyl-2-(cis-2-pentenyl)-cyclopentanone
• cis-Methyl jasmonate
• jasmonic acid methyl ester
• MeJA
• methyl 2-(cis-pent-2-enyl)-3-oxo-cyclopentylacetate
• methyl 3-oxo-2-[(2Z)-2-pentenyl]cyclopentaneacetate
• methyljasmonate
• Methyl JasMonate (Mixture of isoMers)
• Jasmonic Acid Methyl Ester (mixture of isomers)
• Methyl 3-Oxo-2-(2-pentenyl)cyclopentaneacetate (mixture of isomers)
• 3-Oxo-2-(2-pentenyl)cyclopentaneacetic Acid Methyl Ester (mixture of isomers)
• 2-(2-Pentenyl)-3-methoxycarbonylmethylcyclopentanone (mixture of isomers)
• Methyl jasmonate
• GEWDNTWNSAZUDX-PLNGDYQASA-N
• methyl {3-oxo-2-[(2Z)-pent-2-en-1-yl]cyclopentyl}acetate
• Methyl 3-oxo-2-(2-pentenyl)cyclopentaneacetate
• 3-oxo-2-(2-pentenyl)cyclopentaneacetic acid methyl ester
• Methyl (3-oxo-2-[(2Z)-2-pentenyl]cyclopentyl)acetate #
• M1068
• 2-(2-Pentenyl)-3-methoxycarbonylmethylcycl
• 2-(2-Pentenyl)-3-methoxycarbonylmethylcyclopenta
• Methyl Jasmonate (90%)

• Inchi： 1S/C13H20O3/c1-3-4-5-6-11-10(7-8-12(11)14)9-13(15)16-2/h4-5,10-11H,3,6-9H2,1-2H3/b5-4-
• InChI Key： GEWDNTWNSAZUDX-PLNGDYQASA-N
• SMILES： O=C1C([H])([H])C([H])([H])C([H])(C([H])([H])C(=O)OC([H])([H])[H])C1([H])C([H])([H])/C(/[H])=C(/[H])\C([H])([H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 281
• Topological Polar Surface Area: 43.4

Experimental Properties

• Boiling Point: 96°C/2.7mmHg(lit.)
• Flash Point: 156°C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Jasmonic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives Jasmonic acids

Additional information on Methyl Jasmonate (90%)

Methyl Jasmonate (90%): A Comprehensive Overview

Methyl Jasmonate, also known as methyl jasmonate (90%), is a naturally occurring organic compound that belongs to the class of jasmonates. These compounds are derived from the jasmine flower and have been extensively studied for their unique properties and applications across various industries. With the CAS number 1101843-02-0, Methyl Jasmonate is widely recognized for its role in plant biology, agriculture, and as a valuable ingredient in cosmetics and food products.

Methyl Jasmonate is a derivative of jasmonic acid, which plays a crucial role in plant defense mechanisms. Recent studies have highlighted its ability to induce systemic resistance in plants against pathogens and environmental stressors. This makes it an invaluable tool in sustainable agriculture, where minimizing chemical inputs is a priority. The compound's structure, which includes a gamma-lactone ring, contributes to its stability and bioactivity, making it a subject of interest for researchers in the field of plant molecular biology.

The production of methyl jasmonate (90%) involves advanced extraction and purification techniques to ensure high purity levels. Its chemical formula, C₁₃H₂₀O₂, reflects its molecular composition, which is key to its versatile applications. In the cosmetics industry, Methyl Jasmonate is prized for its delicate floral fragrance, often used in perfumes, lotions, and other personal care products. Its ability to enhance skin health by promoting collagen synthesis has also made it a popular ingredient in anti-aging formulations.

Recent advancements in biotechnology have enabled the synthesis of methyl jasmonate through microbial fermentation, offering a more sustainable alternative to traditional extraction methods. This development aligns with the growing demand for eco-friendly products in both agricultural and cosmetic sectors. Moreover, studies have shown that methyl jasmonate can enhance the shelf life of certain food products by inhibiting microbial growth, making it a potential candidate for natural food preservatives.

In terms of safety, methyl jasmonate has been classified as Generally Recognized As Safe (GRAS) by regulatory bodies when used at appropriate concentrations. However, like any chemical compound, it requires proper handling to avoid potential skin irritation or allergic reactions. Regulatory compliance ensures that products containing methyl jasmonate (90%) meet safety standards while maintaining their efficacy.

The global market for methyl jasmonate continues to grow due to its diverse applications and increasing demand across various industries. As research into its biological functions deepens, new uses are being discovered, particularly in the realm of plant biotechnology. For instance, scientists are exploring its potential as a biocontrol agent against invasive species and as a promoter of beneficial microbial interactions in soil.

In conclusion, methyl jasmonate (90%) stands out as a multifaceted compound with significant implications for agriculture, cosmetics, and food science. Its natural origin combined with cutting-edge research ensures that it remains at the forefront of innovative product development. As industries continue to prioritize sustainability and efficacy, methyl jasmonate will undoubtedly play an increasingly important role in shaping future technologies and consumer products.